5-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-chlorobenzoic acid

• IUPAC Name: 2-chloro-5-(9H-fluoren-9-ylmethoxycarbonylamino)benzoic acid
• InChI: InChI=1S/C22H16ClNO4/c23-20-10-9-13(11-18(20)21(25)26)24-22(27)28-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,19H,12H2,(H,24,27)(H,25,26)
• InChI Key: VWTRRFPVEGOECO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC4=CC(=C(C=C4)Cl)C(=O)O
• Molecular Formula: C22H16ClNO4
• DSSTOX Substance ID: DTXSID80590510
• Molecular Weight: 393.8 g/mol
• CAS RN: 186320-16-1

Description

The compound “5-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-chlorobenzoic acid” is likely to be a complex organic molecule. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group is a common protecting group used in peptide synthesis. The presence of the carboxylic acid and amino groups suggests that this compound could be an amino acid derivative.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The Fmoc group is likely to contribute significant steric bulk, which could influence the compound’s conformation and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The Fmoc group can be removed under mildly basic conditions, which is a key step in peptide synthesis. The carboxylic acid group could potentially undergo reactions such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as its size, shape, functional groups, and stereochemistry would influence properties such as its solubility, melting point, and reactivity.

Scientific Research Applications

Proteomics Research

. Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound can be used in the synthesis of peptides, which are short chains of amino acid monomers linked by peptide bonds.

Chromatography and Mass Spectrometry

. Chromatography is a technique for separating the components of a mixture on the basis of the relative amounts of each solute distributed between a moving fluid stream, called the mobile phase, and a contiguous stationary phase. Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.

Pharmaceutical Research

. It can be used in the development of new drugs and therapies. The compound’s properties might make it useful in creating medications with specific desired effects.

Agrochemical Applications

. It could be used in the synthesis of pesticides or other agricultural chemicals.

Dye and Pigment Synthesis

. Its chemical structure could potentially be used to create dyes with specific colors or properties.

Biochemical Research

. It can be used in studies of biochemical processes and pathways, potentially helping to uncover new understandings about how biological systems work.

Mechanism of Action

Without more context, it’s difficult to predict the mechanism of action of this compound. If it’s used in the context of peptide synthesis, the Fmoc group would serve as a protecting group that can be selectively removed to allow for the addition of other amino acids.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety precautions. Based on its structure, it could potentially be an irritant. Always refer to the material safety data sheet (MSDS) for detailed safety information.

Future Directions

The use of Fmoc-protected amino acids in peptide synthesis is a well-established field. Future research could potentially explore new applications for these compounds, or develop improved methods for their synthesis and deprotection.